Cas no 1022093-96-4 (1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 1022093-96-4
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD24109419
• CID: 4568200
• PubChem ID: 81445217
• Update Time: 2025-06-09

1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 1-(1-methyltriazol-4-yl)ethanol

• MDL： MFCD24109419
• Inchi： 1S/C5H9N3O/c1-4(9)5-3-8(2)7-6-5/h3-4,9H,1-2H3
• InChI Key： KHLJOFMIDILHNE-UHFFFAOYSA-N
• SMILES： OC(C)C1=CN(C)N=N1

Computed Properties

• Exact Mass: 127.074562g/mol
• Monoisotopic Mass: 127.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 127.14g/mol
• XLogP3: -0.8
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Introduction to 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 1022093-96-4)

The compound 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol, identified by the CAS number 1022093-96-4, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule integrates a methyl-substituted triazole ring with an ethanol moiety, creating a scaffold that is both synthetically versatile and biologically relevant.

Recent research in medicinal chemistry has highlighted the importance of triazole-containing compounds in drug discovery. The triazole core, characterized by its nitrogen-rich structure, exhibits remarkable stability and functional diversity, making it an attractive component in the design of novel therapeutic agents. The presence of a methyl group at the 1-position of the triazole ring further enhances its pharmacological potential by modulating electronic properties and influencing binding interactions with biological targets.

The ethanol side chain in 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol introduces hydrophilicity to the molecule, which is crucial for improving solubility and bioavailability. This balance between lipophilicity and hydrophilicity is a key factor in optimizing pharmacokinetic profiles, ensuring that the compound can effectively traverse biological membranes while maintaining adequate solubility in bodily fluids. Such characteristics are particularly valuable in the development of oral formulations and parenteral delivery systems.

In the realm of bioorganic synthesis, this compound serves as a versatile intermediate for constructing more complex molecules. The reactivity of the triazole ring allows for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the creation of derivatives with tailored biological properties. For instance, researchers have explored its utility in generating kinase inhibitors and antimicrobial agents, where the triazole moiety plays a pivotal role in modulating enzyme activity.

Current studies also underscore the compound's potential in addressing neurological disorders. The structural motif of 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol shares similarities with known neuroactive compounds that interact with receptors such as serotonin and dopamine transporters. Preliminary investigations suggest that this derivative may exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases, offering a promising lead for further exploration in this critical therapeutic area.

The synthesis of 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol involves a multi-step process that begins with the condensation of 4-methyltriazole with ethylene oxide under controlled conditions. This reaction proceeds via nucleophilic attack, where the lone pair on nitrogen interacts with the epoxide ring to form an intermediate alcohol. Subsequent purification steps ensure high yield and purity, making it suitable for downstream applications in drug development.

The pharmacokinetic behavior of this compound has been evaluated through preclinical studies, which indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties. The ethanol group facilitates rapid absorption following oral administration, while the triazole ring enhances metabolic stability against cytochrome P450 enzymes. These attributes make it an attractive candidate for further development into a therapeutic agent.

Emerging research also explores its role in photodynamic therapy (PDT), where triplet-state oxygen generation is critical for destroying malignant cells. The electron-rich triazole system can act as an photosensitizer precursor, releasing reactive oxygen species upon irradiation with specific wavelengths of light. This dual functionality—both as a synthetic intermediate and a potential photosensitizer—underscores the compound's multifaceted applications in medicine.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated interest in this derivative. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify optimal analogs that enhance potency while minimizing off-target effects. Such interdisciplinary approaches are essential for translating laboratory findings into viable clinical candidates.

The environmental impact of synthesizing and utilizing 1-(1-methyl-1H-1,2,3-triazol-4-yethan-l)-ol is another consideration that merits attention. Green chemistry principles have been applied to develop more sustainable synthetic routes, including solvent-free reactions and catalytic methods that reduce waste generation. These efforts align with global initiatives to promote eco-friendly practices in chemical manufacturing.

In conclusion, 1022093 96 4 is not merely a curiosity but a structurally intriguing molecule with broad applicability across multiple domains of chemical biology and medicine . Its unique combination of features positions it as a valuable building block for future therapeutics , particularly those targeting neurological disorders or requiring enhanced solubility profiles . As research progresses , further insights into its mechanism(s) of action will undoubtedly expand its utility , reinforcing its significance as both an academic research tool and a potential lead compound .